Cas no 177584-14-4 (18-Deoxo-9-O-(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl-3-O-methylleucomycin V)

• Product Name: 18-Deoxo-9-O-(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl-3-O-methylleucomycin V
• CAS No: 177584-14-4
• MF: C₄₃H₇₆N₂O₁₃
• MW: 829.06915473938
• CID: 5718663
• Update Time: 2025-05-16

18-Deoxo-9-O-(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl-3-O-methylleucomycin V Chemical and Physical Properties

Names and Identifiers

• 18-Deoxo-9-O-[(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-3-O-methylleucomycin V
• Leucomycin V, 18-deoxo-9-O-[(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-3-O-methyl-
• 18-Deoxo-9-O-(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl-3-O-methylleucomycin V

• Inchi： 1S/C43H76N2O13/c1-13-29-21-24(2)32(56-34-20-19-30(44(8)9)26(4)53-34)18-16-14-15-17-25(3)52-33(47)22-31(46)40(51-12)39(29)58-42-37(48)36(45(10)11)38(27(5)55-42)57-35-23-43(7,50)41(49)28(6)54-35/h14-16,18,24-32,34-42,46,48-50H,13,17,19-23H2,1-12H3/b15-14+,18-16+/t24-,25-,26-,27-,28+,29+,30+,31-,32+,34+,35+,36-,37-,38-,39+,40+,41+,42+,43-/m1/s1
• InChI Key： KHMFVGCYAPJHTA-JEWDQTDSSA-N
• SMILES： O([C@]1([H])O[C@H](C)[C@@H](O[C@]2([H])O[C@@H](C)[C@H](O)[C@@](O)(C)C2)[C@H](N(C)C)[C@H]1O)[C@@H]1[C@H]([C@@H](CC(O[C@@H](CC=CC=C[C@H](O[C@@]2([H])CC[C@H](N(C)C)[C@@H](C)O2)[C@H](C)C[C@@H]1CC)C)=O)O)OC |t:35,37,&1:1,4,6,8,11,13,15,19,23,25,26,27,31,37,39,43,47,50,53|

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 887.2±65.0 °C(Predicted)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• pka: 13.06±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on 18-Deoxo-9-O-(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl-3-O-methylleucomycin V

Comprehensive Guide to 18-Deoxo-9-O-(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl-3-O-methylleucomycin V (CAS No. 177584-14-4)

18-Deoxo-9-O-(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl-3-O-methylleucomycin V (CAS No. 177584-14-4) is a semi-synthetic derivative of the macrolide antibiotic family, structurally related to leucomycin. This compound has garnered significant attention in pharmaceutical research due to its potential applications in antibacterial therapies. With the rise of antibiotic resistance, researchers are increasingly exploring modified macrolides like 18-Deoxo-9-O-(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl-3-O-methylleucomycin V to combat resistant bacterial strains.

The chemical structure of 18-Deoxo-9-O-(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl-3-O-methylleucomycin V features a tetrahydro-6-methyl-2H-pyran-2-yl moiety, which enhances its stability and bioavailability. The dimethylamino group at the 5-position plays a crucial role in its mechanism of action, potentially improving binding affinity to bacterial ribosomes. These structural modifications make it a promising candidate for further development in antimicrobial research.

One of the most searched questions in the field of antibiotic research is: "How do modified macrolides overcome bacterial resistance?" 18-Deoxo-9-O-(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl-3-O-methylleucomycin V addresses this concern by exhibiting altered binding properties that may evade common resistance mechanisms. Researchers are particularly interested in its potential efficacy against Gram-positive bacteria, including resistant strains of Streptococcus and Staphylococcus.

The synthesis of 18-Deoxo-9-O-(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl-3-O-methylleucomycin V involves selective modifications of the leucomycin core structure. Recent advancements in enzymatic catalysis and semi-synthetic approaches have improved the yield and purity of this compound, making it more accessible for preclinical studies. These developments align with the growing demand for next-generation antibiotics in the pharmaceutical industry.

From a pharmacological perspective, 18-Deoxo-9-O-(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl-3-O-methylleucomycin V demonstrates improved pharmacokinetic properties compared to its parent compound. Its enhanced oral bioavailability and tissue penetration make it a viable candidate for systemic infections. Researchers are also investigating its potential synergistic effects with other antibiotics, a topic frequently searched in medical databases.

The global market for novel macrolide antibiotics is expanding, driven by the urgent need to address antimicrobial resistance. 18-Deoxo-9-O-(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl-3-O-methylleucomycin V represents a significant step forward in this field. Pharmaceutical companies are investing in the development of similar compounds, reflecting the industry's focus on targeted antibiotic therapies.

In conclusion, 18-Deoxo-9-O-(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl-3-O-methylleucomycin V (CAS No. 177584-14-4) is a promising macrolide derivative with potential applications in combating antibiotic-resistant infections. Its unique structural features, improved pharmacokinetics, and relevance to current medical challenges make it a compound of significant interest in both academic and industrial research.